(S)-2-Amino-N-((R)-1-benzylpiperidin-3-yl)-N-ethylpropanamide
Description
(S)-2-Amino-N-((R)-1-Benzylpiperidin-3-yl)-N-ethylpropanamide (CAS: 1401668-12-9) is a chiral amide derivative featuring a benzyl-substituted piperidine core. Its molecular formula is C₁₇H₂₇N₃O (molecular weight: 289.42 g/mol), with stereochemical specificity at both the piperidine (R-configuration) and amino-propanamide (S-configuration) moieties . The compound is commercially available as a synthetic intermediate or building block for medicinal chemistry, with a purity of 97% . Its structural complexity and stereochemistry make it a candidate for exploring structure-activity relationships (SAR) in drug discovery, particularly for targets involving G-protein-coupled receptors (GPCRs) or enzyme inhibition.
Properties
IUPAC Name |
(2S)-2-amino-N-[(3R)-1-benzylpiperidin-3-yl]-N-ethylpropanamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H27N3O/c1-3-20(17(21)14(2)18)16-10-7-11-19(13-16)12-15-8-5-4-6-9-15/h4-6,8-9,14,16H,3,7,10-13,18H2,1-2H3/t14-,16+/m0/s1 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FUUACBIFNCNOAE-GOEBONIOSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C1CCCN(C1)CC2=CC=CC=C2)C(=O)C(C)N | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN([C@@H]1CCCN(C1)CC2=CC=CC=C2)C(=O)[C@H](C)N | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H27N3O | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (S)-2-Amino-N-(®-1-benzylpiperidin-3-yl)-N-ethylpropanamide typically involves multiple steps, starting from commercially available precursors. One common method involves the following steps:
Formation of the Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction involving a suitable precursor.
Introduction of the Benzyl Group: The benzyl group is introduced via a nucleophilic substitution reaction.
Formation of the Amide Bond: The amide bond is formed by reacting the amine with an appropriate carboxylic acid derivative under coupling conditions.
Chiral Resolution: The final step involves chiral resolution to obtain the desired enantiomer.
Industrial Production Methods
Industrial production of this compound may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental considerations. Techniques such as continuous flow chemistry and the use of biocatalysts may be employed to enhance efficiency and selectivity.
Chemical Reactions Analysis
Types of Reactions
(S)-2-Amino-N-(®-1-benzylpiperidin-3-yl)-N-ethylpropanamide can undergo various chemical reactions, including:
Oxidation: The amino group can be oxidized to form corresponding oxides.
Reduction: The carbonyl group in the amide can be reduced to an amine.
Substitution: The benzyl group can be substituted with other functional groups through nucleophilic or electrophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.
Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield nitroso or nitro derivatives, while reduction can produce primary or secondary amines.
Scientific Research Applications
(S)-2-Amino-N-(®-1-benzylpiperidin-3-yl)-N-ethylpropanamide has a wide range of applications in scientific research:
Chemistry: It can be used as a building block for the synthesis of more complex molecules.
Biology: Its chiral nature makes it useful in studying stereochemistry and its effects on biological systems.
Industry: It can be used in the synthesis of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of (S)-2-Amino-N-(®-1-benzylpiperidin-3-yl)-N-ethylpropanamide involves its interaction with specific molecular targets, such as receptors or enzymes. The compound may act as an agonist or antagonist, modulating the activity of these targets and influencing various biochemical pathways. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.
Comparison with Similar Compounds
Stereochemical Variants
The stereochemistry of the piperidine and propanamide groups significantly differentiates analogs. For example:
- (S)-2-Amino-N-((S)-1-benzylpiperidin-3-yl)-N-ethylpropanamide (CAS: 1354024-86-4) shares the same molecular formula but differs in the piperidine configuration (S vs. R), leading to distinct physicochemical and binding properties .
- 2-Amino-N-((S)-1-benzylpiperidin-3-yl)-N-methylpropanamide (CAS: 1354024-82-0) replaces the ethyl group with a methyl substituent, reducing steric bulk and lipophilicity (similarity score: 0.96) .
Table 1: Stereochemical and N-Substituent Variations
| Compound Name | CAS | N-Substituent | Piperidine Configuration | Molecular Weight | Similarity Score |
|---|---|---|---|---|---|
| (S)-2-Amino-N-((R)-1-benzylpiperidin-3-yl)-N-ethylpropanamide | 1401668-12-9 | Ethyl | R | 289.42 | Reference |
| (S)-2-Amino-N-((S)-1-benzylpiperidin-3-yl)-N-ethylpropanamide | 1354024-86-4 | Ethyl | S | 289.42 | 0.96 |
| 2-Amino-N-((S)-1-benzylpiperidin-3-yl)-N-methylpropanamide | 1354024-82-0 | Methyl | S | 275.38 | 0.96 |
Modifications to the Piperidine Core
Alterations to the piperidine ring or its substituents influence target engagement:
- (S)-2-Amino-N-((R)-6-benzyl-1-propionyl-1,2,3,4-tetrahydroquinolin-4-yl)-3-(4-hydroxy-2,6-dimethylphenyl)propanamide (4c) replaces the piperidine with a tetrahydroquinoline core, introducing aromatic hydroxyl and methyl groups.
Table 2: Core and Substituent Modifications
Aromatic and Functional Group Variations
- 2-Amino-N-((R)-1-(benzylamino)-3-(1H-indol-3-yl)-1-oxopropan-2-yl)-4-methylpentanamide (24) incorporates an indole ring, enhancing π-π stacking interactions for protease inhibition .
Table 3: Aromatic and Functional Group Comparisons
Biological Activity
(S)-2-Amino-N-((R)-1-benzylpiperidin-3-yl)-N-ethylpropanamide, commonly referred to as AM97885, is a compound of significant interest in medicinal chemistry due to its potential therapeutic applications. This article delves into its biological activity, including structure-activity relationships (SAR), mechanisms of action, and relevant case studies.
- Chemical Formula : C17H27N3O
- CAS Number : 1355789-17-1
- Molecular Weight : 303.42 g/mol
Research indicates that compounds containing the benzylpiperidine moiety exhibit a range of biological activities, primarily through interactions with various receptors and enzymes. The structure of (S)-2-Amino-N-((R)-1-benzylpiperidin-3-yl)-N-ethylpropanamide suggests potential as a modulator of neurotransmitter systems and inflammatory pathways.
Key Interactions
- CC Chemokine Receptor Antagonism :
-
Neurotransmitter Modulation :
- The piperidine structure is known for its ability to interact with dopaminergic and serotonergic systems, suggesting (S)-2-Amino-N-((R)-1-benzylpiperidin-3-yl)-N-ethylpropanamide may influence mood and cognitive functions.
Structure-Activity Relationship (SAR)
The biological activity of (S)-2-Amino-N-((R)-1-benzylpiperidin-3-yl)-N-ethylpropanamide can be attributed to its structural features:
| Structural Feature | Activity Description |
|---|---|
| Benzylpiperidine Moiety | Essential for receptor binding and activity modulation |
| Amino Group | Enhances solubility and receptor interaction |
| Ethyl Chain | Affects pharmacokinetic properties |
Case Studies
- In Vitro Studies :
-
Neuroprotective Effects :
- Research on similar piperidine derivatives has shown neuroprotective effects in models of neurodegenerative diseases, suggesting that (S)-2-Amino-N-((R)-1-benzylpiperidin-3-yl)-N-ethylpropanamide may possess similar protective qualities against neuronal damage.
Pharmacological Profile
The pharmacological profile of (S)-2-Amino-N-((R)-1-benzylpiperidin-3-yl)-N-ethylpropanamide includes:
| Activity Type | Observed Effects |
|---|---|
| Antagonistic | CCR3 receptor antagonism |
| Neuroprotective | Potential protective effects in neurodegeneration |
| Anti-inflammatory | Modulation of eosinophil activity |
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
